2-[2'-(Methylamino)ethyl]benzenemethanol

• CAS RN: 1915-39-5
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: [2-[2-(methylamino)ethyl]phenyl]methanol
• InChI: InChI=1S/C10H15NO/c1-11-7-6-9-4-2-3-5-10(9)8-12/h2-5,11-12H,6-8H2,1H3
• InChI Key: PKIHBCOFLAIJPR-UHFFFAOYSA-N
• SMILES: CNCCC1=CC=CC=C1CO
• synonyms: 2-[2'-(METHYLAMINO)ETHYL]BENZENEMETHANOL

Description

2-[2'-(Methylamino)ethyl]benzenemethanol, also known as Phenylpropanolamine (PPA), is a synthetic compound that belongs to the class of phenethylamines. PPA has been used for various purposes, including as a nasal decongestant, appetite suppressant, and in the treatment of urinary incontinence. However, due to its association with adverse cardiovascular events, PPA has been banned in several countries, including the United States.

Mechanism of Action

PPA acts as a sympathomimetic agent, stimulating the release of norepinephrine and dopamine in the brain. This leads to increased activity in the central nervous system, resulting in its stimulant and appetite suppressant effects. PPA also has vasoconstrictive effects, leading to an increase in blood pressure and heart rate.
Biochemical and Physiological Effects:
PPA has been shown to increase energy expenditure and decrease food intake, leading to weight loss. PPA has also been shown to improve cognitive performance and attention in individuals with ADHD. However, PPA has been associated with adverse cardiovascular events, including stroke and heart attack, leading to its ban in several countries.

Advantages and Limitations for Lab Experiments

PPA has been used as a research tool to investigate the role of the central nervous system in appetite regulation and energy expenditure. PPA has also been used to study the effects of sympathomimetic agents on the cardiovascular system. However, due to its association with adverse cardiovascular events, PPA is not recommended for use in human subjects.

Future Directions

Further research is needed to investigate the potential use of PPA in the treatment of ADHD and depression. Additionally, the development of safer sympathomimetic agents with similar pharmacological properties to PPA may lead to the development of new treatments for obesity and other related disorders.

Synthesis Methods

PPA can be synthesized by the reaction of 2-phenylpropanal with methylamine in the presence of a reducing agent, such as sodium borohydride. The resulting product is then converted to the hydrochloride salt, which is the form commonly used in pharmaceuticals.

Scientific Research Applications

PPA has been extensively studied for its pharmacological properties, including its effects on the central nervous system and cardiovascular system. PPA has been shown to increase the release of norepinephrine and dopamine, leading to its stimulant and appetite suppressant effects. PPA has also been investigated for its potential use in the treatment of attention-deficit/hyperactivity disorder (ADHD) and depression.